Cas no 2138027-99-1 (1-(Benzylamino)-5,5-dimethylhexan-2-one)

• Product Name: 1-(Benzylamino)-5,5-dimethylhexan-2-one
• CAS No: 2138027-99-1
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6557120
• PubChem ID: 165465592
• Update Time: 2025-05-24

1-(Benzylamino)-5,5-dimethylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-798338
• 1-(benzylamino)-5,5-dimethylhexan-2-one
• 2138027-99-1
• 1-(Benzylamino)-5,5-dimethylhexan-2-one

• Inchi： 1S/C15H23NO/c1-15(2,3)10-9-14(17)12-16-11-13-7-5-4-6-8-13/h4-8,16H,9-12H2,1-3H3
• InChI Key： MWAPFDRHCQDGFL-UHFFFAOYSA-N
• SMILES： O=C(CNCC1C=CC=CC=1)CCC(C)(C)C

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Benzylamino)-5,5-dimethylhexan-2-one

1-(Benzylamino)-5,5-Dimethylhexan-2-One: A Comprehensive Overview

1-(Benzylamino)-5,5-Dimethylhexan-2-One, also known by its CAS number 2138027-99-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of hexan-2-one, with a benzylamino group attached at the first carbon and two methyl groups at the fifth carbon. Its structure makes it a valuable molecule for exploring various chemical reactions and applications.

The synthesis of 1-(Benzylamino)-5,5-Dimethylhexan-2-One involves a series of well-established organic reactions. Typically, the starting material is hexan-2-one, which undergoes alkylation or acylation to introduce the benzylamino group. The presence of two methyl groups at the fifth carbon enhances the molecule's stability and reactivity, making it suitable for further functionalization. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, leveraging advanced catalysts and reaction conditions.

One of the most promising applications of 1-(Benzylamino)-5,5-Dimethylhexan-2-One lies in its potential as a precursor in drug discovery. The compound's structure allows for the incorporation of various bioactive groups, enabling researchers to design molecules with specific pharmacological properties. For instance, its use in peptide synthesis has been explored due to the ease of forming amide bonds with amino acids. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been documented in recent literature.

The physical and chemical properties of 1-(Benzylamino)-5,5-Dimethylhexan-2-One have been extensively studied. It has a melting point of approximately 68°C and a boiling point around 140°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. These properties make it ideal for use in organic reactions that require controlled solubility profiles.

In terms of biological activity, 1-(Benzylamino)-5,5-Dimethylhexan-2-One has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Recent research has highlighted its ability to modulate the activity of kinases, making it a candidate for anti-cancer drug development. Furthermore, its role as a ligand in metalloenzyme studies has provided insights into metalloprotein interactions.

The environmental impact and degradation pathways of 1-(Benzylamino)-5,5-Dimethylhexan-2-One are also areas of active research. Studies indicate that the compound undergoes hydrolysis under specific pH conditions, leading to the formation of biodegradable byproducts. This information is crucial for assessing its safety profile and ensuring compliance with environmental regulations.

In conclusion, 1-(Benzylamino)-5,5-Dimethylhexan-2-One, CAS number 2138027-99-1, is a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure and favorable properties make it an attractive target for further research and development across various industries.